Cas no 25498-49-1 (Tripropylene glycol methyl ether)

• Product Name: Tripropylene glycol methyl ether
• CAS No: 25498-49-1
• MF: C₁₀H₂₂O₄
• MW: 206.279284000397
• MDL: MFCD00059142
• CID: 258504
• PubChem ID: 87576532
• Update Time: 2025-06-11

Tripropylene glycol methyl ether Chemical and Physical Properties

Names and Identifiers

• Propanol,[2-(2-methoxymethylethoxy)methylethoxy]-
• Tripropylene Glycol Monomethyl Ether (mixture of isomer)
• Tripropylene Glycol Methyl Ether
• 2-({1-[(1-methoxypropan-2-yl)oxy]propan-2-yl}oxy)propan-1-ol
• 2-[2-(2-methoxypropoxy)propoxy]propan-1-ol
• Tri(propylene glycol) methyl ether,mixture of isomers
• TRIPROPYLENE GLYCOL MONOMETHYL ETHER
• 3-(3-(3-methoxypropoxy)propoxy)-propanol
• (2-(2-methoxymethylethoxy)methylethoxy)propanol
• 1-(2-(2-methoxy-1-methylethoxy)-1-methylethoxy)-2-propanol
• 2-(2-(2-methoxypropoxy)propoxy)-1-propanol
• Arcosolv TPM
• Dowanol TPM
• Dowfroth 200
• MFTG
• DSSTox_CID_9329
• 1-Propanol, 2-[2-(2-methoxypropoxy)propoxy]-
• 1-Propanol, 2-(2-(2-methoxypropoxy)propoxy)-
• DSSTox_RID_78765
• DSSTox_GSID_29329
• Glycol Ether TPM
• 2-[2-(2-Methoxypropoxy)propoxy]-1-propanol
• KSC492K8R
• WAEVWDZKMBQDEJ-UHFFFAOYSA-N
• Tox21_300370
• Tox21_201437
• AN-1
• (2-(2-methoxymethylethoxy)methylethoxy)-propano
• DOWANOL(TM) TPM
• ARCOSOLV (R) TPM
• 1[2-(2-METHOXY-1-METHYLETHOXY)-1-METHYLETHOXY]-2-PROPANOL
• [2-(2-methoxymethylethoxy)methylethoxy]-propano
• [2-(2-methoxymethylethoxy)methylethoxy]-Propanol
• Tripropylene glycol methyl ether

• MDL： MFCD00059142
• Inchi： 1S/C10H22O4/c1-8(11)5-13-10(3)7-14-9(2)6-12-4/h8-11H,5-7H2,1-4H3
• InChI Key： HPFDGTFXAVIVTH-UHFFFAOYSA-N
• SMILES： C(OC)C(OCC(OCC(O)C)C)C

Computed Properties

• Exact Mass: 206.15186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.9

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.963 g/mL at 25 °C
• Melting Point: -79°C(lit.)
• Boiling Point: 100 °C/2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.43(lit.)
• PSA: 47.92
• Solubility: It is miscible with water.

Tripropylene glycol methyl ether Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• RTECS：UB8070000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Tripropylene glycol methyl ether

Tripropylene Glycol Methyl Ether (CAS No. 25498-49-1): Applications and Recent Research Developments

Tripropylene Glycol Methyl Ether, chemically identified by the CAS number 25498-49-1, is a versatile compound that has garnered significant attention in the field of chemical and pharmaceutical applications. This compound, belonging to the glycol ether family, exhibits unique properties that make it highly valuable in various industrial and research settings. The molecular structure of Tripropylene Glycol Methyl Ether consists of three propylene oxide units linked together, with a methyl ether group at one end, contributing to its reactivity and solvency capabilities.

The primary significance of Tripropylene Glycol Methyl Ether lies in its role as an effective solvent and reaction medium in organic synthesis. Its ability to dissolve a wide range of polar and non-polar substances makes it an ideal choice for facilitating chemical reactions that require high solubility. Moreover, its low toxicity and relatively high boiling point compared to other glycol ethers enhance its safety profile, making it suitable for use in both laboratory and industrial environments.

In recent years, the applications of Tripropylene Glycol Methyl Ether have expanded into the pharmaceutical sector, where it is increasingly being utilized as an excipient and solvent in drug formulations. Its mild irritation profile and compatibility with various active pharmaceutical ingredients (APIs) have made it a preferred choice for formulating liquid medications. Additionally, its use as a cleaning agent in pharmaceutical manufacturing processes has been noted for its efficiency in removing residues without causing damage to equipment or compromising product quality.

One of the most exciting developments involving Tripropylene Glycol Methyl Ether is its application in green chemistry initiatives. Researchers have been exploring its potential as a more environmentally friendly alternative to traditional solvents that are often derived from petroleum sources. The biodegradability of Tripropylene Glycol Methyl Ether and its lower environmental impact have positioned it as a key player in sustainable chemical practices. This aligns with global efforts to reduce the ecological footprint of chemical manufacturing processes.

The compound's unique properties have also been leveraged in advanced material science research. For instance, studies have demonstrated its effectiveness as a medium for polymerization reactions, particularly in the synthesis of high-performance polymers used in aerospace and automotive industries. The ability of Tripropylene Glycol Methyl Ether to act as both a solvent and a reactant simplifies synthetic routes, leading to more efficient production processes.

In the realm of energy storage, researchers are investigating the use of Tripropylene Glycol Methyl Ether as an electrolyte component in certain types of batteries. Its dielectric properties and stability under various conditions make it a promising candidate for enhancing battery performance. This research is particularly relevant given the growing demand for energy-efficient solutions in transportation and renewable energy systems.

The pharmaceutical industry has also seen innovative applications of Tripropylene Glycol Methyl Ether in drug delivery systems. Its ability to enhance the bioavailability of APIs by improving solubility has led to the development of novel formulations that offer improved therapeutic efficacy. Furthermore, its use in topical medications has been explored for enhancing skin penetration, allowing for more effective treatment of localized conditions.

The chemical stability of Tripropylene Glycol Methyl Ether under various storage conditions has been another area of focus. Studies have shown that when stored properly, this compound maintains its integrity over extended periods without significant degradation. This stability is crucial for ensuring consistent performance in industrial applications where batch-to-batch consistency is paramount.

Economic considerations also play a significant role in the adoption of Tripropylene Glycol Methyl Ether. While it may be more expensive than some traditional solvents, its superior performance characteristics often justify the higher cost through increased efficiency and reduced waste generation. As industries continue to prioritize sustainability and cost-effectiveness, the demand for compounds like Tripropylene Glycol Methyl Ether is expected to rise.

The future prospects for Tripropylene Glycol Methyl Ether are bright, with ongoing research uncovering new applications across multiple sectors. As scientists delve deeper into understanding its properties and potential uses, we can anticipate even more innovative applications emerging on the horizon. The compound's versatility makes it a valuable asset for chemists and engineers alike, driving advancements in both academic research and industrial applications.